Cas no 603999-24-2 (2-formylthiazole-5-carboxylic acid)

• Product Name: 2-formylthiazole-5-carboxylic acid
• CAS No: 603999-24-2
• MF: C₅H₃NO₃S
• MW: 157.147219896317
• MDL: MFCD17015347
• CID: 845037
• PubChem ID: 18441896
• Update Time: 2025-05-21

2-formylthiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-formyl- (9CI)
• 2-Formyl-1,3-thiazole-5-carboxylic acid
• 5-thiazolecarboxylic acid, 2-formyl
• 2-formyl-thiazole-4-carboxylic acid methyl ester
• 2-formylthiazole-5-carboxylic acid
• 4-Thiazolecarboxylic acid, 2-formyl-, methyl ester
• AGN-PC-00QEBV
• BP-20366
• CTK3G1267
• methyl 2-formylthiazole-4-carboxylate
• CS-0057973
• SCHEMBL2406424
• DB-072789
• MFCD17015347
• VVBLDKZQHOLFJU-UHFFFAOYSA-N
• F14409
• 2-formylthiazole-5-carboxylicacid
• EN300-194238
• AKOS024051035
• 603999-24-2

• MDL： MFCD17015347
• Inchi： 1S/C5H3NO3S/c7-2-4-6-1-3(10-4)5(8)9/h1-2H,(H,8,9)
• InChI Key： VVBLDKZQHOLFJU-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC=C1C(=O)O

Computed Properties

• Exact Mass: 156.983
• Monoisotopic Mass: 156.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 407.2±37.0 °C at 760 mmHg
• Flash Point: 200.1±26.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-formylthiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-formylthiazole-5-carboxylic acid

2-Formylthiazole-5-carboxylic Acid (CAS No. 603999-24-2): Properties, Applications, and Market Insights

2-Formylthiazole-5-carboxylic acid (CAS No. 603999-24-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule, featuring both a formyl group and a carboxylic acid functionality on a thiazole ring, serves as a versatile building block in modern synthetic chemistry. Its unique structural features make it particularly valuable for designing novel bioactive compounds, addressing current challenges in drug discovery and crop protection.

The growing demand for thiazole derivatives in medicinal chemistry has propelled research into 2-formylthiazole-5-carboxylic acid applications. Recent studies highlight its potential as a precursor for kinase inhibitors, which are crucial in targeted cancer therapies. The compound's ability to participate in multiple chemical transformations—including condensation, nucleophilic addition, and cyclization reactions—makes it particularly attractive for combinatorial chemistry approaches. Researchers are actively exploring its use in developing treatments for inflammatory diseases and metabolic disorders, areas that represent significant unmet medical needs.

In material science, 2-formylthiazole-5-carboxylic acid synthesis has opened new possibilities for creating functional materials. Its dual reactive sites allow for the construction of conjugated systems with interesting electronic properties, relevant to organic electronics and sensor technologies. The compound's thermal stability and ability to form coordination complexes are being investigated for applications in catalysis and luminescent materials. These developments align with current industry trends toward sustainable and high-performance specialty chemicals.

The global market for thiazole-based compounds is experiencing steady growth, driven by pharmaceutical innovation and agricultural chemical development. As a key intermediate, 2-formylthiazole-5-carboxylic acid price and availability have become important considerations for manufacturers. Recent supply chain optimizations and improved synthetic routes have enhanced the commercial viability of this compound, making it more accessible to research institutions and industrial users alike. Market analysts project increased adoption in coming years as more applications are validated.

From a synthetic chemistry perspective, 2-formylthiazole-5-carboxylic acid reactions offer numerous possibilities. The formyl group readily participates in reductive amination, while the carboxylic acid can be esterified or converted to amides. These transformations are fundamental to creating diverse molecular architectures. Current research focuses on developing greener synthetic protocols for this compound, minimizing hazardous byproducts and improving atom economy—a response to growing environmental concerns in chemical manufacturing.

Quality control aspects of 2-formylthiazole-5-carboxylic acid CAS 603999-24-2 have gained prominence as regulatory requirements tighten. Advanced analytical techniques including HPLC-MS and NMR spectroscopy ensure batch-to-batch consistency, critical for pharmaceutical applications. The compound's stability under various storage conditions has been thoroughly characterized, providing users with reliable handling guidelines. These quality assurance measures support its growing use in regulated industries.

Emerging applications in biochemistry utilize 2-formylthiazole-5-carboxylic acid derivatives as probes for studying enzyme mechanisms. The thiazole moiety mimics biological heterocycles, while the reactive handles allow for selective labeling. This dual functionality makes the compound valuable in chemical biology research, particularly in proteomics and metabolomics studies. Such applications align with current trends in personalized medicine and targeted drug development.

The environmental profile of 2-formylthiazole-5-carboxylic acid has been evaluated through various ecotoxicological studies. While not classified as hazardous under current regulations, proper handling procedures are recommended. Recent life cycle assessment studies have guided manufacturers toward more sustainable production methods, reflecting the chemical industry's commitment to green chemistry principles. These considerations are increasingly important to end-users making procurement decisions.

Intellectual property surrounding thiazole-5-carboxylic acid derivatives has expanded significantly, with numerous patents filed for novel synthetic methods and applications. This competitive landscape underscores the compound's commercial potential. Companies are investing in proprietary technologies to produce high-purity material cost-effectively, while academic researchers continue to explore new reaction pathways and applications. This vibrant innovation ecosystem ensures ongoing developments with this versatile chemical building block.

Looking forward, 2-formylthiazole-5-carboxylic acid research directions include exploring its potential in antiviral drug development—a particularly relevant area given recent global health challenges. Preliminary studies suggest certain derivatives may interfere with viral replication mechanisms. Additionally, its use in creating novel fungicides addresses pressing agricultural needs for crop protection solutions with novel modes of action. These promising avenues ensure continued scientific and commercial interest in this multifaceted compound.